Cas no 85210-58-8 (2-Amino-1-(3-thienyl)ethanone hydrochloride)

• Product Name: 2-Amino-1-(3-thienyl)ethanone hydrochloride
• CAS No: 85210-58-8
• MF: C₆H₈ClNOS
• MW: 177.651819229126
• MDL: MFCD28142420
• CID: 664946
• Update Time: 2026-04-29

2-Amino-1-(3-thienyl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(3-thienyl)-, hydrochloride
• 2-amino-1-thiophen-3-ylethanone,hydrochloride
• 2-Amino-1-(3-thienyl)ethanone hydrochloride

• MDL： MFCD28142420

Additional information on 2-Amino-1-(3-thienyl)ethanone hydrochloride

Recent Advances in the Study of 2-Amino-1-(3-thienyl)ethanone hydrochloride (CAS: 85210-58-8)

2-Amino-1-(3-thienyl)ethanone hydrochloride (CAS: 85210-58-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene ring and amino ketone functional group, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active compounds.

Recent research has focused on the synthesis and optimization of 2-Amino-1-(3-thienyl)ethanone hydrochloride, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that enhances the efficiency of production while minimizing by-products. This advancement is critical for scaling up production for preclinical and clinical studies, ensuring a reliable supply of high-quality material for further research.

In addition to synthetic improvements, the pharmacological properties of 2-Amino-1-(3-thienyl)ethanone hydrochloride have been explored. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzyme targets, including kinases and proteases, which are implicated in various disease pathways. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, highlight the potential of this molecule as a scaffold for developing new therapeutic agents.

Another area of investigation involves the use of 2-Amino-1-(3-thienyl)ethanone hydrochloride in the design of prodrugs. Researchers have modified the amino and ketone functional groups to enhance bioavailability and target specificity. A 2024 study in Molecular Pharmaceutics detailed the successful conjugation of this compound with a tumor-targeting peptide, resulting in a prodrug with improved efficacy and reduced off-target effects in animal models.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-1-(3-thienyl)ethanone hydrochloride-based compounds. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Ongoing research aims to tackle these hurdles through structural optimization and advanced delivery systems, as discussed in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 2-Amino-1-(3-thienyl)ethanone hydrochloride (CAS: 85210-58-8) continues to be a molecule of interest in chemical biology and pharmaceutical research. Recent advances in its synthesis, pharmacological evaluation, and prodrug design underscore its potential as a versatile building block for drug discovery. Further studies are warranted to fully exploit its therapeutic applications and overcome existing limitations.